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Compound of Interest

Compound Name: Enpp-1-IN-4

cat. No.: 812417219

For Researchers, Scientists, and Drug Development Professionals

Introduction

Enpp-1-IN-4 is a potent and specific inhibitor of Ectonucleotide
Pyrophosphatase/Phosphodiesterase 1 (ENPP1).[1] ENPP1 is a type Il transmembrane
glycoprotein that plays a crucial role in regulating extracellular pyrophosphate levels and
modulating the immune system through the cGAS-STING pathway. By hydrolyzing the
signaling molecule cyclic GMP-AMP (cGAMP), ENPP1 acts as a negative regulator of the
STING pathway, which is critical for innate immunity against viral and cancerous threats.
Inhibition of ENPP1 by molecules such as Enpp-1-IN-4 presents a promising therapeutic
strategy for enhancing anti-tumor immunity. This document provides a comprehensive overview
of the chemical structure, properties, and biological activity of Enpp-1-IN-4, along with detailed
experimental protocols.

Chemical Structure and Physicochemical Properties

Enpp-1-IN-4, also identified as Compound 1 in patent WO2019177971A1, possesses the
following physicochemical properties:
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Property Value
Molecular Formula C19H19N505S
Molecular Weight 429.45 g/mol
CAS Number 2376600-89-2

4-((6-amino-5-(2,2-difluoro-2-(4-
IUPAC Name fluorophenyl)ethyl)pyrimidin-4-

yl)amino)benzenesulfonamide

FC1=CC=C(C(F)
SMILES (F)CC2=C(N)N=C(NC3=CC=C(S(N)
(=0)=0)C=C3)N=C2)C=C1

Appearance Solid

Information not publicly available. General
Solubility guidance for similar compounds suggests

solubility in organic solvents like DMSO.

A visual representation of the chemical structure is provided below.
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Caption: Chemical structure of Enpp-1-IN-4.

Biological Activity and Mechanism of Action

Enpp-1-IN-4 is a potent inhibitor of the ectoenzyme ENPP1. The primary mechanism of action
involves the blockade of ENPP1's phosphodiesterase activity, which is responsible for the
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hydrolysis of extracellular ATP and, significantly, the innate immune signaling molecule 2'3'-
cyclic GMP-AMP (cGAMP).

The ENPP1-cGAS-STING Signaling Pathway

The cGAS-STING pathway is a critical component of the innate immune system responsible for
detecting cytosolic DNA, a hallmark of viral infection and cellular damage.
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Prepare Assay Buffer:
- Tris-HCI (pH 9.0)

- NaCl
- CaCl2
- ZnCI2
Dilute recombinant human
ENPP1 enzyme to [
working concentration

Prepare serial dilutions
of Enpp-1-IN-4 in DMS

Culture ENPP1-expressing cells

(e.g., MDA-MB-231)
in 96-well plates

{ v

Add assay buffer, enzyme,
and Enpp-1-IN-4 dilutions
to a 384-well plate

Pre-incubate for 15 minutes
at room temperature

Add fluorogenic ENPP1 substrate
(e.g., p-nitrophenyl-5'-TMP)

Y

Incubate for 60 minutes
at 37°C

Y

Measure fluorescence/absorbance
at appropriate wavelength

v

Calculate % inhibition and
determine IC50 value

v

Treat cells with varying
concentrations of Enpp-1-IN-4

v

Add a known concentration of
2'3'-cGAMP to the cell media

v

Incubate for a defined)

period (e.g., 2-4 hours)

Collect the cell culture
supernatant

Quantify the remaining
cGAMP in the supernatant
(e.g., using LC-MS/MS or a

STING-reporter cell line)

v

Enpp-1-IN-4 on cGAMP stability

Determine the effect of )
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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